Cas no 606-99-5 (n-ethyl-n-phenylbenzenamine)

• Product Name: n-ethyl-n-phenylbenzenamine
• CAS No: 606-99-5
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 953369
• PubChem ID: 3839746
• Update Time: 2025-04-19

n-ethyl-n-phenylbenzenamine Chemical and Physical Properties

Names and Identifiers

• n-ethyl-n-phenylbenzenamine
• N-ethyl-N-phenylaniline
• benzenamine, N-ethyl-N-phenyl-
• DTXSID50397154
• AKOS040767045
• 606-99-5
• SCHEMBL409370
• ethyl-diphenyl-amine
• N-ethyl-N-phenyl-aniline

• Inchi： 1S/C14H15N/c1-2-15(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,2H2,1H3
• InChI Key： ITMSSZATZARZCA-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 197.12055
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.0377
• Boiling Point: 324.39°C (rough estimate)
• Refractive Index: 1.6095 (estimate)
• PSA: 3.24